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Compound of Interest

Compound Name: 4-Amino-2-fluorophenol

Cat. No.: B116865

CAS Number: 399-96-2

This in-depth technical guide provides a comprehensive overview of 4-Amino-2-fluorophenol,
a pivotal chemical intermediate for researchers, scientists, and professionals in drug
development and fine chemical synthesis. This document details its chemical and physical
properties, synthesis methodologies, key applications, and safety and handling protocols.

Physicochemical Properties

4-Amino-2-fluorophenol, with the empirical formula CeHsFNO, is a fluorinated aromatic amine
and phenol derivative. The strategic placement of the fluorine atom, amino group, and hydroxyl
group on the benzene ring dictates its chemical reactivity and makes it a valuable building
block in organic synthesis.
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Property Value Reference
CAS Number 399-96-2 [1]
Molecular Weight 127.12 g/mol [1]

White to gray to brown
Appearance

powder/crystal
Melting Point 170-172 °C [2]

164 °C (decomposes)

Boiling Point (Predicted)

263.3+25.0°C

[2]

Density (Predicted) 1.347 + 0.06 g/cm?3 [2]

pKa (Predicted) 8.97+0.18 [2]
- Soluble in DMSO and

Solubility [2]

Methanol

Synthesis of 4-Amino-2-fluorophenol

Two primary methods for the synthesis of 4-Amino-2-fluorophenol are detailed below. These

protocols provide a foundational understanding for its laboratory-scale preparation.

Experimental Protocols

Method 1: Catalytic Hydrogenation of 2-Fluoro-4-nitrophenol

This method involves the reduction of a nitro group to an amino group using a palladium

catalyst and hydrogen gas.

Materials:

¢ 2-Fluoro-4-nitrophenol (1 equivalent)

o Ethanol (5 mL/mmol of substrate)

e 10% Palladium on carbon (0.01 equivalent)
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Hydrogen gas

Silica gel

Tetrahydrofuran

Acetone (for TLC)

Procedure:

Dissolve 2-fluoro-4-nitrophenol in ethanol in a suitable reaction vessel.

e Add 10% palladium on carbon to the solution.

 Stir the mixture under a hydrogen atmosphere at room temperature.

» Monitor the reaction progress using thin-layer chromatography (TLC) with acetone as the
eluent.

» Once the reaction is complete, filter the mixture through a pad of silica gel.

e Wash the filter cake thoroughly with ethanol and tetrahydrofuran.

o Concentrate the filtrate under reduced pressure to yield 4-Amino-2-fluorophenol.[3]

Method 2: Metal-Acid Reduction of 2-Fluoro-4-nitrophenol

This classic reduction method employs tin metal in the presence of concentrated hydrochloric
acid.

Materials:

2-Fluoro-4-nitrophenol (10 mmol)

Tin (1.65 g, 14 mmol)

Water (24 mL)

Concentrated Hydrochloric Acid (9 mL)
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e 5M Sodium Hydroxide solution (20 mL)
o Ethyl acetate

o Saturated sodium bicarbonate solution
e Brine

e Magnesium sulfate

Procedure:

In a 100 mL round-bottom flask equipped with a stirring bar and reflux condenser, combine
tin and the 2-fluoro-4-nitrophenol precursor.

o Add water and concentrated hydrochloric acid to the flask.

e Heat the mixture to reflux and maintain for 1.5 hours.

e Cool the reaction mixture to room temperature.

e Carefully add 5M sodium hydroxide solution.

o Extract the aqueous phase three times with ethyl acetate (50 mL each).

o Combine the organic extracts and wash sequentially with saturated sodium bicarbonate
solution and brine.

e Dry the organic layer over magnesium sulfate, filter, and concentrate to obtain 4-Amino-2-
fluorophenol.[3]

Synthesis Workflow
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Method 1: Catalytic Hydrogenation Method 2: Metal-Acid Reduction
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Synthetic routes for 4-Amino-2-fluorophenol.

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b116865?utm_src=pdf-body-img
https://www.benchchem.com/product/b116865?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Drug Development

4-Amino-2-fluorophenol is a versatile intermediate with applications in several areas of
chemical synthesis.

o Pharmaceutical Intermediate: Its most notable application is as a key starting material in the
synthesis of Amodiaquine, an important antimalarial drug. The presence of the fluorine atom
can enhance the metabolic stability and lipophilicity of derivative compounds, a desirable
trait in drug design.

e Fine and Specialty Chemicals: It serves as a precursor in the manufacturing of specialized
dyes and agrochemicals.

o Organic Synthesis: The amino and hydroxyl groups provide reactive sites for a variety of
chemical transformations, including alkylation, acylation, and electrophilic aromatic
substitution, making it a valuable building block for more complex molecules.[3]

Safety and Handling

Appropriate safety precautions must be observed when handling 4-Amino-2-fluorophenol.
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Hazard Statement

Precautionary Statement

Reference

H302: Harmful if swallowed

P264: Wash skin thoroughly

after handling.

[1]14]

H315: Causes skin irritation

P270: Do not eat, drink or
smoke when using this

product.

[1]14]

H319: Causes serious eye

irritation

P280: Wear protective
gloves/protective clothing/eye

protection/face protection.

[1]14]

H335: May cause respiratory
irritation

P301+P312: IF SWALLOWED:

Call a POISON CENTER or
doctor/physician if you feel

unwell.

P302+P352: IF ON SKIN:
Wash with plenty of soap and

water.

P304+P340: IF INHALED:
Remove person to fresh air
and keep comfortable for

breathing.

[4]

P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

[4]

P405: Store locked up.

[4]

P501: Dispose of
contents/container to an

approved waste disposal plant.

© 2025 BenchChem. All rights reserved. 7/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2735918
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2735918
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/2735918
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://www.chemicalbook.com/msds/4-amino-2-fluorophenol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Storage: Store in a cool, dry, and well-ventilated area.[5] Keep the container tightly closed and
in a dark place under an inert atmosphere.

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.[6]

o Skin Protection: Wear impervious gloves and protective clothing.[6]

» Respiratory Protection: Use a NIOSH/MSHA-approved respirator if dust is generated or
exposure limits are exceeded.[5]

Always consult the latest Safety Data Sheet (SDS) for complete and up-to-date safety
information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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